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Compound of Interest

Compound Name: L-691831

Cat. No.: B1673915 Get Quote

Efforts to locate specific disposal procedures for a substance identified as "L-691831" did not

yield a corresponding chemical compound. Search results primarily associate this identifier with

a mechanical part, a brake spring for Briggs & Stratton engines. It is likely that "L-691831" is an

internal tracking number or a misidentified substance.

In the absence of a specific Safety Data Sheet (SDS) for L-691831, this guide provides

essential, step-by-step procedures for the safe and compliant disposal of general laboratory

chemicals. This information is critical for ensuring the safety of laboratory personnel and the

protection of the environment. Researchers, scientists, and drug development professionals

should always prioritize safety and adhere to their institution's specific waste management

protocols.

Core Principles of Laboratory Chemical Disposal
The proper disposal of laboratory chemicals is a critical component of laboratory safety and

environmental responsibility. The fundamental principle is to never dispose of chemical waste

down the drain or in regular trash without explicit authorization. Each chemical must be

evaluated for its specific hazards, and the appropriate disposal route must be determined.
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The following workflow outlines the standard procedure for identifying and disposing of

chemical waste in a laboratory setting. This process is designed to ensure that all waste is

properly characterized and handled in accordance with regulatory requirements.
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General Laboratory Chemical Disposal Workflow

Identify the Chemical Waste

Is the chemical's identity known?

Locate the Safety Data Sheet (SDS)
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Treat as 'Unknown Waste'

No

Consult Section 13: Disposal Considerations

Characterize the waste (e.g., hazardous, non-hazardous)

Segregate and containerize the waste properly

Label the waste container accurately

Arrange for disposal through EHS

Contact Environmental Health & Safety (EHS) for guidance
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Caption: A flowchart illustrating the decision-making process for the proper disposal of

laboratory chemical waste.

Step-by-Step Disposal Procedures
Identification and Characterization:

Known Chemicals: If the identity of the chemical is known, locate its Safety Data Sheet

(SDS). Section 13 of the SDS provides specific disposal considerations. This section will

indicate if the chemical is considered hazardous waste and provide guidance on

appropriate disposal methods.

Unknown Chemicals: If the identity of a chemical is unknown, it must be treated as

hazardous waste. Do not attempt to identify the chemical through testing unless you are a

trained professional working under controlled conditions. Immediately contact your

institution's Environmental Health and Safety (EHS) department for assistance.

Segregation and Storage:

Chemical waste must be segregated according to its hazard class. For example,

flammable liquids, corrosive acids, bases, and oxidizers should all be stored in separate,

designated containers.

Use only compatible containers for waste storage. The container must be in good

condition and have a secure lid.

Store waste containers in a designated, well-ventilated area away from general laboratory

traffic.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" (or

"Waste" as per your institution's policy).

The label must include the full chemical name of all components in the container, along

with their approximate concentrations.
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The date of accumulation (the date the first drop of waste was added to the container)

must also be clearly marked.

Disposal Request:

Once a waste container is full or is no longer being added to, a request for disposal should

be submitted to your institution's EHS department. Follow their specific procedures for

waste pickup.

Key Data for Chemical Waste Management
When preparing for chemical disposal, it is crucial to have the following information available,

which is typically found in the SDS:

Data Point Description Relevance to Disposal

Physical State Solid, liquid, or gas.

Determines the type of

container and handling

procedures required.

pH
A measure of acidity or

alkalinity.

Important for segregation;

acids and bases must be

stored separately.

Flash Point

The lowest temperature at

which a liquid can form an

ignitable mixture in air.

Indicates flammability and the

need for storage away from

ignition sources.

Toxicity Data (e.g., LD50)

The dose of a substance that

is lethal to 50% of a test

population.

Informs the level of hazard and

the personal protective

equipment (PPE) required.

Reactivity

Information on chemical

stability and potential

hazardous reactions.

Crucial for preventing

dangerous reactions during

storage and transport.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific chemical hygiene plan and waste disposal procedures. Your Environmental Health and
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Safety (EHS) department is the primary resource for all questions related to chemical safety

and disposal.

To cite this document: BenchChem. [Navigating the Disposal of Laboratory Chemicals: A
General Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673915#l-691831-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1673915#l-691831-proper-disposal-procedures
https://www.benchchem.com/product/b1673915#l-691831-proper-disposal-procedures
https://www.benchchem.com/product/b1673915#l-691831-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

